Cas no 104688-40-6 (Octanamide, 3-oxo-N-phenyl-)

• Product Name: Octanamide, 3-oxo-N-phenyl-
• CAS No: 104688-40-6
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 1145656
• Update Time: 2024-07-27

Octanamide, 3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Octanamide, 3-oxo-N-phenyl-

• Inchi： 1S/C14H19NO2/c1-2-3-5-10-13(16)11-14(17)15-12-8-6-4-7-9-12/h4,6-9H,2-3,5,10-11H2,1H3,(H,15,17)
• InChI Key： ZJYSKZKOTRNIPT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CC(=O)CCCCC

Computed Properties

• Exact Mass: 233.14167

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 413.5±28.0 °C(Predicted)
• PSA: 46.17
• pka: 12.07±0.46(Predicted)